Cas no 2171415-16-8 (5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid)

• Product Name: 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid
• CAS No: 2171415-16-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6244359
• PubChem ID: 165511150
• Update Time: 2025-10-20

5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid
• EN300-1554918
• 5-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxolane-3-carboxylic acid
• 2171415-16-8

• Inchi： 1S/C24H26N2O6/c1-14(22(27)25-11-16-10-15(12-31-16)23(28)29)26-24(30)32-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t14-,15?,16?/m1/s1
• InChI Key： FETDPRYURHHVPM-QQFBHYJXSA-N
• SMILES： O1CC(C(=O)O)CC1CNC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid

Comprehensive Analysis of 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2171415-16-8)

In the rapidly evolving field of pharmaceutical chemistry, 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid (CAS No. 2171415-16-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected oxolane derivative, is a key intermediate in peptide synthesis and drug development. Its chiral center and carboxylic acid functionality make it a versatile building block for designing bioactive molecules.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. Researchers are increasingly exploring CAS No. 2171415-16-8 for its role in creating peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to small-molecule drugs. This aligns with the growing demand for personalized medicine and targeted therapies, topics frequently searched in academic and industry circles.

From a structural perspective, the oxolane (tetrahydrofuran) ring in this compound enhances its conformational rigidity, which is critical for improving binding affinity in drug-receptor interactions. The presence of a propanamidomethyl linker further allows for selective modifications, enabling researchers to fine-tune pharmacokinetic properties. Such features are highly relevant to current trends in AI-driven drug discovery, where computational models prioritize scaffolds with optimal ADME (absorption, distribution, metabolism, excretion) profiles.

Another notable aspect of 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxolane-3-carboxylic acid is its compatibility with green chemistry principles. As sustainability becomes a focal point in pharmaceutical manufacturing, this compound’s efficient synthesis and minimal waste generation resonate with environmentally conscious practices. Searches for sustainable peptide synthesis and green solvents in drug production have surged, reflecting industry priorities.

In summary, CAS No. 2171415-16-8 represents a convergence of innovation in peptide chemistry, drug design, and sustainable methodologies. Its applications span from bioconjugation to prodrug development, making it a valuable asset for researchers tackling challenges in oncology, neurology, and infectious diseases. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.